Cas no 845290-98-4 (N-[(4-Fluorophenyl)methyl]-1-phenylcyclopentane-1-carboxamide)

• Product Name: N-[(4-Fluorophenyl)methyl]-1-phenylcyclopentane-1-carboxamide
• CAS No: 845290-98-4
• MF: C₁₉H₂₀FNO
• MW: 297.36660861969
• MDL: MFCD03839506
• CID: 4717393
• Update Time: 2025-10-21

N-[(4-Fluorophenyl)methyl]-1-phenylcyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-fluorophenyl)methyl]-1-phenylcyclopentane-1-carboxamide
• N-((4-FLUOROPHENYL)METHYL)(PHENYLCYCLOPENTYL)FORMAMIDE
• BAS 05213702
• 1-Phenyl-cyclopentanecarboxylic acid 4-fluoro-benzylamide
• N-[(4-Fluorophenyl)methyl]-1-phenylcyclopentane-1-carboxamide

• MDL： MFCD03839506
• Inchi： 1S/C19H20FNO/c20-17-10-8-15(9-11-17)14-21-18(22)19(12-4-5-13-19)16-6-2-1-3-7-16/h1-3,6-11H,4-5,12-14H2,(H,21,22)
• InChI Key： JRNQWNATHCZTMZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(C1(C2C=CC=CC=2)CCCC1)=O

Computed Properties

• Exact Mass: 297.153
• Monoisotopic Mass: 297.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1

Additional information on N-[(4-Fluorophenyl)methyl]-1-phenylcyclopentane-1-carboxamide

Introduction to N-[(4-Fluorophenyl)methyl]-1-phenylcyclopentane-1-carboxamide (CAS No. 845290-98-4)

N-[(4-Fluorophenyl)methyl]-1-phenylcyclopentane-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 845290-98-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The presence of a 4-fluorophenyl moiety and a cyclopentane ring in its molecular structure contributes to its distinct chemical behavior and potential therapeutic applications.

The molecular structure of N-[(4-Fluorophenyl)methyl]-1-phenylcyclopentane-1-carboxamide can be described as a complex interplay of aromatic and aliphatic components. The 4-fluorophenyl group introduces a fluorine atom into the aromatic ring, which is known to enhance the metabolic stability and binding affinity of many pharmacological agents. This modification is particularly significant in drug design, as it can influence the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties.

The cyclopentane ring in the molecule adds another layer of complexity, contributing to its three-dimensional shape and potentially influencing how it interacts with biological targets. Cycloalkyl groups are frequently incorporated into drug molecules to improve their solubility, bioavailability, and overall pharmacological efficacy. In the case of N-[(4-Fluorophenyl)methyl]-1-phenylcyclopentane-1-carboxamide, the cyclopentane ring may play a crucial role in optimizing its binding interactions with specific enzymes or receptors.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the structural and functional properties of this compound. These techniques have been instrumental in predicting how N-[(4-Fluorophenyl)methyl]-1-phenylcyclopentane-1-carboxamide might behave in different biological environments, providing valuable information for drug design and optimization.

The synthesis of N-[(4-fluorophenyl)methyl]-1-phenylcyclopentane-1-carboxamide involves a series of carefully orchestrated chemical reactions that require precise control over reaction conditions and reagent selection. The introduction of the 4-fluorophenyl group is typically achieved through fluorination reactions, which can be performed using various fluorinating agents. The subsequent formation of the amide bond between the cyclopentane carboxylic acid and the benzylamine derivative is another critical step that demands meticulous attention to detail.

In the realm of pharmaceutical research, N-[(4-fluorophenyl)methyl]-1-phenylcyclopentane-1-carboxamide has shown potential as a lead compound for further development. Its unique structural features make it a promising candidate for various therapeutic applications, including central nervous system (CNS) disorders, pain management, and anti-inflammatory treatments. The fluorine atom's electronic effects can modulate the compound's interactions with biological targets, potentially enhancing its efficacy while minimizing side effects.

One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have been exploring ways to modify its structure further to develop novel drugs with improved pharmacological profiles. For instance, appending additional functional groups or introducing different heterocyclic structures could lead to compounds with enhanced binding affinity or selectivity for specific biological targets.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their presence can significantly alter a molecule's properties, making them invaluable in drug design. In N-[(4-fluorophenyl)methyl]-1-phenylcyclopentane-1-carboxamide, the fluorine atom in the 4-fluorophenyl group contributes to its metabolic stability by resisting hydrolysis under physiological conditions. This stability is crucial for maintaining the compound's effectiveness over time after administration.

Efforts are ongoing to understand how modifications to this compound can lead to more effective therapeutic agents. Researchers are employing high-throughput screening techniques and structure-based drug design approaches to identify derivatives with enhanced biological activity. These studies aim to uncover new mechanisms of action and expand the therapeutic potential of molecules like N-[(4-fluorophenyl)methyl]-1-phenylcyclopentane-1-carboxamide.

The impact of computational methods on modern drug discovery cannot be ignored. Advanced algorithms and machine learning models are being used to predict how different modifications will affect a compound's biological activity. These tools have enabled researchers to accelerate the drug discovery process by identifying promising candidates more efficiently than traditional methods alone.

In conclusion, N-[(4-fluorophenyl)methyl]-1-phenylcyclopentane-1-carboxamide (CAS No. 845290-98-4) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in future drug development efforts.